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Compound of Interest

Compound Name: ALUMINUM SILICATE

Cat. No.: B1143363

Introduction

Aluminum silicate, a compound of aluminum oxide (Al=03) and silicon dioxide (SiO2), is a
critical material in the field of high-temperature ceramics.[1] Its various mineral forms, including
andalusite, kyanite, and sillimanite (all with the chemical formula Al=SiOs), as well as hydrated
forms like kaolinite (Al2Si=z0s(OH)a4), offer a unique combination of properties that make them
suitable for demanding applications.[1][2] These ceramics are renowned for their excellent
thermal stability, high mechanical strength, and desirable electrical properties, making them
indispensable in industries ranging from aerospace and electronics to metallurgy and chemical
processing.[3][4]

These notes provide an overview of the key applications and properties of aluminum silicate
ceramics, along with detailed protocols for their synthesis, fabrication, and characterization.

Key Properties and Their Significance

The utility of aluminum silicate in high-temperature ceramics stems from a combination of its
physical, thermal, and electrical properties.

o Thermal Stability and Shock Resistance: Aluminum silicate ceramics can withstand high
temperatures, with some variants usable up to 1300°C.[5] They exhibit excellent thermal
shock resistance, meaning they can endure rapid temperature changes without cracking or
structural failure.[6] This is crucial for applications like furnace linings and kiln furniture.
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e Mechanical Strength: These ceramics possess high hardness and compressive strength,
allowing them to withstand extreme pressures and mechanical wear.[1][7] This durability
makes them suitable for structural components and wear-resistant parts.

» Electrical Insulation: With high volume resistivity and dielectric strength, aluminum silicate
ceramics are excellent electrical insulators, making them ideal for high-voltage applications
and electronic components where electrical insulation is paramount.[1][8]

o Chemical Inertness: They are resistant to corrosion from acids, bases, and other aggressive
chemicals, ensuring longevity in harsh chemical environments.[7]

Data Presentation

The following tables summarize the key quantitative properties of aluminum silicate ceramics
based on available data.

Table 1: Mechanical Properties of Aluminum Silicate Ceramics

Property Value Reference(s)
Hardness 8 -10 GPa [1]
Modulus of Elasticity 150 - 250 GPa [1]
Flexural Strength 64 MPa [1]
Compressive Strength 275 MPa [1]
Poisson's Ratio 0.23 [1]

Table 2: Electrical Properties of Aluminum Silicate Ceramics
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Property Value Reference(s)
Volume Resistivity 1.0 x 10** Ohm-meters [8]
Dielectric Strength 3.9-17.0 kV/mm [8]
Dielectric Constant (@ 1MHz) 5.3 [8]
Dielectric Loss (@ 1MHz) 0.02 - 0.06 9]

Table 3: Thermal Properties of Aluminum Silicate Ceramics

Property Value Reference(s)

Maximum Use Temperature ~1300 °C [5]

AT of 500°C achieved in
Thermal Shock Resistance alumina-based materials with [10]

improvements

o 0.048 - 0.081 W/(m-K) for fiber-
Thermal Conductivity ] ] [11]
reinforced composites

Experimental Protocols

Protocol 1: Synthesis of Mesoporous Aluminum Silicate Powder via Sol-Gel Method

This protocol describes a two-step sol-gel method for synthesizing aluminum silicate powder
with a high specific surface area.[12]

Materials:

Sodium Silicate Solution (SSS, NazSiOs)

Aluminum Nitrate Nonahydrate (Al(NO3)3-9H20)

Ammonia Solution (NHsOH, 28-30%)

Deionized (DI) Water
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Equipment:

o Beakers and magnetic stirrers

e Metering pump

o Centrifuge

e Drying oven

o Muffle furnace

Procedure:

Precursor Preparation:

o Prepare an aluminum nitrate solution by dissolving 6.034 g of aluminum nitrate
nonahydrate in DI water.

o Prepare a sodium silicate solution by diluting 10 mL of SSS with 90 mL of DI water.[12]

First Step (Silica Gel Formation):

o Slowly add the sodium silicate solution to an ammonia solution (e.g., 6% concentration)
while stirring vigorously to form a silica gel.

Second Step (Aluminosilicate Formation):

o Add the aluminum nitrate solution dropwise to the silica gel suspension under continuous
stirring.

Aging and Washing:
o Age the resulting gel for 24 hours at room temperature.

o Wash the precipitate repeatedly with DI water to remove residual ions, using centrifugation
to separate the solid.

Drying and Calcination:
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o Dry the washed powder in an oven at 110°C overnight.

o Calcine the dried powder in a muffle furnace at a specified temperature (e.g., 550°C) for
several hours to obtain the final mesoporous aluminum silicate powder.[11]

Protocol 2: Fabrication of Dense Aluminum Silicate Ceramic Components

This protocol outlines the fabrication of a dense ceramic component from synthesized powder
using pressing and sintering.

Materials:

e Synthesized aluminum silicate powder

e Binder (e.g., polyvinyl alcohol - PVA)

Equipment:

o Steel mold/die

e Hydraulic or isostatic press

e High-temperature sintering furnace (e.g., electric kiln)
Procedure:

e Powder Preparation:

o Mix the aluminum silicate powder with a small amount of binder solution to improve its
pressability.

o Green Body Formation:
o Place the powder into a steel mold.
o Apply uniaxial pressure (e.g., 3 MPa) to compact the powder into a "green body".[13]

o For higher density, subject the green body to cold isostatic pressing (e.g., 220 MPa).[13]
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e Binder Burnout:

o Heat the green body at a low temperature (e.g., 400-600°C) for a sufficient time to slowly
burn off the organic binder without causing defects.[14]

 Sintering:
o Place the green body in a high-temperature furnace.

o Heat to the desired sintering temperature (e.g., 1100°C to 1600°C) at a controlled rate
(e.g., 5°C/min).[13][15]

o Hold at the peak temperature for a specific duration (e.g., 2-4 hours) to allow for

densification.[13]
o Cool the furnace slowly to room temperature to prevent thermal shock-induced cracking.
Protocol 3: Characterization of Aluminum Silicate Ceramics

This protocol details standard methods for characterizing the structural, morphological, and
physical properties of the fabricated ceramic.

1. Microstructural Analysis (SEM):

e Purpose: To observe the grain size, porosity, and overall microstructure of the sintered

ceramic.
e Procedure:
o Prepare a sample by cutting and polishing a cross-section of the sintered ceramic.
o Apply a thin conductive coating (e.g., gold or carbon) using a sputter coater.
o Observe the sample using a Scanning Electron Microscope (SEM).[11][16]
2. Crystalline Phase Analysis (XRD):

o Purpose: To identify the crystalline phases present in the ceramic (e.g., mullite, sillimanite).
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e Procedure:
o Grind a small portion of the sintered ceramic into a fine powder.
o Mount the powder on a sample holder.
o Analyze using an X-ray Diffractometer (XRD) with Cu Ka radiation.[12]
3. Mechanical Properties Testing:
e Purpose: To determine key mechanical properties like flexural and compressive strength.

e Procedure (Flexural Strength - Three-Point Bending Test):

[¢]

Prepare rectangular bar specimens with precise dimensions.

[e]

Place the specimen on two support pins in a universal testing machine.

o

Apply a load to the center of the bar until fracture occurs.

[¢]

Calculate the flexural strength based on the fracture load and specimen geometry.
4. Dielectric Properties Measurement:
e Purpose: To measure the dielectric constant and loss factor.
e Procedure:
o Prepare a thin, flat, disc-shaped sample.

o Sputter deposit conductive electrodes (e.g., aluminum) on both flat surfaces to form a
capacitor structure (Al/ceramic/Al).[17]

o Measure the capacitance and dielectric loss using an AC bridge or LCR meter over a
range of frequencies (e.g., 10 Hz to 1 MHz).[17][18]

o Calculate the dielectric constant from the measured capacitance and sample dimensions.
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Caption: Experimental workflow for synthesis, fabrication, and characterization of aluminum
silicate ceramics.
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Caption: Relationship between inherent properties and high-temperature performance of
aluminum silicate ceramics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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